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Compound of Interest

Compound Name: Tezacaftor-d4

Cat. No.: B12400018

Get Quote

A Method Development & Validation Protocol
Executive Summary & Scientific Rationale
This application note details a robust, high-sensitivity Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS) method for the quantification of Tezacaftor (TEZ) in human plasma.

[1] As a CFTR corrector used in the treatment of Cystic Fibrosis (often in combination with

Ivacaftor and Elexacaftor), precise Therapeutic Drug Monitoring (TDM) is critical due to inter-

patient variability in metabolism (CYP3A4 substrates).

Why This Protocol Works:

Internal Standardization: We utilize Tezacaftor-d4, a stable isotopically labeled internal

standard (SIL-IS). This is non-negotiable for regulated bioanalysis as it compensates for

matrix effects, ionization suppression, and extraction variability by co-eluting perfectly with

the analyte.

Selectivity: The method employs Multiple Reaction Monitoring (MRM) in Positive

Electrospray Ionization (ESI+) mode, targeting specific fragmentation pathways that

distinguish TEZ from potential metabolites and co-administered CFTR modulators.
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Regulatory Compliance: The validation framework aligns with the ICH M10 Bioanalytical

Method Validation Guideline (harmonizing FDA and EMA requirements).[2]

Compound Characterization & Physicochemical Insight
Understanding the molecule is the first step in method design. Tezacaftor is a hydrophobic

molecule with weak basic properties, making it ideal for Reversed-Phase LC (RPLC) under

acidic conditions.

Property
Tezacaftor
(Analyte)

Tezacaftor-d4
(Internal Standard)

Impact on Method

Molecular Formula C26H27F3N2O6 C26H23D4F3N2O6

Mass Shift: +4 Da

allows distinct MS

detection without

"cross-talk".

Molecular Weight 520.5 g/mol 524.5 g/mol

Precursor Ion: [M+H]+

521.3 (TEZ) vs 525.3

(IS).

LogP ~2.9 - 4.0 Similar

Hydrophobicity: High

retention on C18

columns; requires

high % organic to

elute.

pKa ~11.5 (weak base) Similar

pH Strategy: Use

Formic Acid (pH ~2.7)

to ensure full

protonation [M+H]+ for

max sensitivity.

Protein Binding >99% Similar

Sample Prep:

Aggressive protein

precipitation or SPE is

required to release

drug from plasma

proteins.
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Method Development Strategy
3.1 Chromatographic Separation (The "Why")
We utilize a C18 stationary phase.[3][4] While Phenyl-Hexyl columns offer alternative selectivity

for aromatic compounds, a high-efficiency C18 (e.g., Hypersil Gold aQ or equivalent) provides

the necessary retentiveness to separate Tezacaftor from early-eluting phospholipids, which are

the primary cause of matrix effects in plasma analysis.

Mobile Phase A: Water + 0.1% Formic Acid (Proton source).

Mobile Phase B: Acetonitrile + 0.1% Formic Acid (Elution strength).

Gradient: A steep gradient is avoided. We use a focused gradient to elute TEZ away from the

solvent front (suppression zone) and before the strongly retained phospholipid wash.

3.2 Mass Spectrometry (The "Why")
Ionization: ESI Positive mode. The amide and indole nitrogen atoms are readily protonated

under acidic conditions.

Transitions:

TEZ Quantifier:m/z 521.3

387.[3][5]0. This transition likely corresponds to the loss of the hydrophilic side chain or
cleavage at the amide bond, providing a high-intensity, stable fragment.

TEZ-d4 Quantifier:m/z 525.3

391.1. The +4 Da mass shift is retained in the fragment, confirming the label is on the core
structure.

Experimental Protocol
4.1 Reagents & Materials

Standards: Tezacaftor (>99% purity), Tezacaftor-d4 (>98% isotopic purity).[6]

Solvents: LC-MS Grade Acetonitrile (ACN), Methanol (MeOH), Water, Formic Acid (FA).
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Matrix: K2-EDTA Human Plasma (drug-free).

4.2 Stock Solution Preparation
Master Stock (TEZ): Dissolve 1 mg Tezacaftor in 1 mL MeOH to yield 1 mg/mL. Store at

-20°C.

IS Stock (TEZ-d4): Dissolve 1 mg Tezacaftor-d4 in 1 mL MeOH.

Working IS Solution: Dilute IS Stock in 50:50 ACN:Water to a concentration of 500 ng/mL.

This will be added to every sample.

4.3 Sample Preparation: Protein Precipitation (PPT)
Rationale: PPT is chosen for high throughput. While SPE offers cleaner extracts, modern triple

quads have sufficient sensitivity to handle PPT extracts if chromatographic separation is

optimized.

Aliquot: Transfer 50 µL of plasma sample/standard into a 1.5 mL centrifuge tube or 96-well

plate.

IS Addition: Add 20 µL of Working IS Solution (Tezacaftor-d4). Vortex gently.

Precipitation: Add 200 µL of ice-cold Acetonitrile (containing 0.1% FA).

Note: The ratio of 1:4 plasma:organic ensures >98% protein removal.

Agitation: Vortex vigorously for 30 seconds.

Centrifugation: Centrifuge at 13,000 x g for 10 minutes at 4°C.

Transfer: Transfer 100 µL of the clear supernatant to an autosampler vial containing 100 µL

of Water (0.1% FA).

Critical Step: Diluting the supernatant with water matches the solvent strength to the initial

mobile phase, preventing "solvent effect" peak broadening.

4.4 LC-MS/MS Parameters
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Liquid Chromatography (LC)

Column: Thermo Hypersil Gold C18 (50 x 2.1 mm, 1.9 µm) or equivalent.

Flow Rate: 0.4 mL/min.

Column Temp: 40°C.

Injection Vol: 2-5 µL.

Time (min)
% Mobile Phase A
(Water + 0.1% FA)

% Mobile Phase B
(ACN + 0.1% FA)

Phase

0.00 90 10 Equilibration

0.50 90 10 Load

2.50 10 90 Elution

3.50 10 90 Wash

3.60 90 10 Re-equilibration

5.00 90 10 End

Mass Spectrometry (MS)

Source: ESI Positive (Spray Voltage: 3500 V).

Gas Temps: Sheath Gas 50 arb, Aux Gas 15 arb, Capillary Temp 325°C.

Collision Gas: Argon (1.5 mTorr).[3]

MRM Table:

Analyte
Precursor
(m/z)

Product
(m/z)

Dwell (ms)
Collision
Energy (V)

Role

Tezacaftor 521.3 387.0 50 25 Quantifier

Tezacaftor 521.3 503.2 50 15 Qualifier
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| Tezacaftor-d4 | 525.3 | 391.1 | 50 | 25 | IS Quantifier |[3]

Workflow Visualization
The following diagram illustrates the critical path from sample collection to data generation,

highlighting the quality control checkpoints.
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Sample Preparation (PPT)

LC-MS/MS Analysis

node_blue node_red node_green node_yellow node_grey Patient Sample
(K2-EDTA Plasma)

Aliquot 50µL Plasma

Add Internal Standard
(Tezacaftor-d4)

Precipitate Proteins
(200µL ACN + 0.1% FA)

Normalization

Centrifuge & Dilute
Supernatant 1:1 with Water

Clean-up

LC Separation
(C18, Gradient Elution)

MS/MS Detection
(ESI+, MRM Mode)

Check IS Response
(Variation < 15%?)

Quantification
(Area Ratio TEZ/TEZ-d4)

Pass

Re-inject / Re-extract

Fail
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Figure 1: Analytical workflow for Tezacaftor quantification, emphasizing the critical Internal

Standard normalization step.

Validation Framework (ICH M10 Compliance)
To ensure this method is "field-ready" for clinical trials or TDM, it must be validated.

6.1 Linearity & Range
Range: 0.02 µg/mL to 12.0 µg/mL.[5][7][8]

Criteria: Calibration curve must have

. Back-calculated concentrations of standards must be within ±15% (±20% for LLOQ).

Weighting: Use

weighting to improve accuracy at the lower end of the curve.

6.2 Accuracy & Precision
Perform 5 replicates at 4 levels: LLOQ, Low QC (3x LLOQ), Mid QC (30-50% range), and High

QC (75% range).

Intra-day Precision: CV < 15%.[9]

Accuracy: 85-115% of nominal value.

6.3 Matrix Effect (ME)
This is the most critical validation step for ESI methods.

Acceptance: The IS-normalized Matrix Factor should be close to 1.0 (or 100%) with a CV <

15% across 6 different lots of plasma. Tezacaftor-d4 is essential here; even if suppression

occurs (e.g., ME = 80%), the IS will be suppressed equally, correcting the quantification.

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

Low Sensitivity
Source Contamination or pH

mismatch

Clean ion source cone. Ensure

Mobile Phase pH is < 3.0.

Peak Tailing
Column overload or Secondary

interactions

Reduce injection volume. Use

a column with "end-capping"

(e.g., C18 aQ).

High Backpressure
Protein precipitation

incomplete

Increase centrifugation

time/speed. Ensure

supernatant is clear before

injection.

Carryover
Analyte sticking to injector

needle

Add a needle wash step with

50:50 MeOH:ACN + 0.1% FA.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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